Cas no 308295-63-8 (methyl 6-bromo-2-methyl-5-{(2E)-3-phenylprop-2-en-1-yloxy}-1-benzofuran-3-carboxylate)

• Product Name: methyl 6-bromo-2-methyl-5-{(2E)-3-phenylprop-2-en-1-yloxy}-1-benzofuran-3-carboxylate
• CAS No: 308295-63-8
• MF: C₂₀H₁₇BrO₄
• MW: 401.250585317612
• CID: 6111343
• PubChem ID: 1584662
• Update Time: 2025-09-28

methyl 6-bromo-2-methyl-5-{(2E)-3-phenylprop-2-en-1-yloxy}-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-bromo-2-methyl-5-{(2E)-3-phenylprop-2-en-1-yloxy}-1-benzofuran-3-carboxylate
• methyl 6-bromo-5-(cinnamyloxy)-2-methylbenzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 6-bromo-2-methyl-5-[(3-phenyl-2-propen-1-yl)oxy]-, methyl ester
• AKOS001633276
• SR-01000445663-1
• SR-01000445663
• F0821-0345
• methyl 6-bromo-2-methyl-5-{[(2E)-3-phenyl-2-propenyl]oxy}-1-benzofuran-3-carboxylate
• methyl 6-bromo-2-methyl-5-[(E)-3-phenylprop-2-enoxy]-1-benzofuran-3-carboxylate
• 308295-63-8
• methyl 6-bromo-2-methyl-5-{[(2E)-3-phenylprop-2-en-1-yl]oxy}-1-benzofuran-3-carboxylate

• Inchi： 1S/C20H17BrO4/c1-13-19(20(22)23-2)15-11-18(16(21)12-17(15)25-13)24-10-6-9-14-7-4-3-5-8-14/h3-9,11-12H,10H2,1-2H3
• InChI Key： GITVSUBXPWBTLK-UHFFFAOYSA-N
• SMILES： O1C2=CC(Br)=C(OCC=CC3=CC=CC=C3)C=C2C(C(OC)=O)=C1C

Computed Properties

• Exact Mass: 400.03102g/mol
• Monoisotopic Mass: 400.03102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 48.7Ų

Experimental Properties

• Density: 1.402±0.06 g/cm3(Predicted)
• Boiling Point: 523.7±50.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on methyl 6-bromo-2-methyl-5-{(2E)-3-phenylprop-2-en-1-yloxy}-1-benzofuran-3-carboxylate

Comprehensive Overview of Methyl 6-bromo-2-methyl-5-{(2E)-3-phenylprop-2-en-1-yloxy}-1-benzofuran-3-carboxylate (CAS No. 308295-63-8)

Methyl 6-bromo-2-methyl-5-{(2E)-3-phenylprop-2-en-1-yloxy}-1-benzofuran-3-carboxylate (CAS No. 308295-63-8) is a synthetic organic compound belonging to the benzofuran class. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science research. The presence of a bromo substituent and a phenylprop-2-en-1-yloxy group makes it a versatile intermediate for further chemical modifications.

Researchers and chemists often search for benzofuran derivatives due to their wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The compound methyl 6-bromo-2-methyl-5-{(2E)-3-phenylprop-2-en-1-yloxy}-1-benzofuran-3-carboxylate is particularly interesting because of its potential as a building block for more complex molecules. Its CAS number 308295-63-8 is frequently used in scientific databases to track its synthesis, properties, and applications.

One of the trending topics in organic chemistry is the development of green synthesis methods for complex molecules like this one. Environmental concerns and regulatory pressures have led to increased interest in sustainable chemistry practices. The synthesis of methyl 6-bromo-2-methyl-5-{(2E)-3-phenylprop-2-en-1-yloxy}-1-benzofuran-3-carboxylate can be optimized using catalysis or microwave-assisted reactions, which reduce waste and energy consumption. These methods align with the global push toward green chemistry and are often highlighted in recent publications.

Another area of interest is the structure-activity relationship (SAR) studies involving benzofuran compounds. Scientists are keen to understand how modifications to the core structure, such as the introduction of a bromo group or an allyloxy side chain, affect the compound's biological or physical properties. Such insights are crucial for designing new drugs or functional materials with improved efficacy and safety profiles.

The compound’s molecular weight and solubility are also frequently searched parameters, as they determine its suitability for various applications. For instance, its lipophilicity can influence its absorption and distribution in biological systems, making it a key consideration in drug development. Additionally, its spectroscopic properties, such as NMR and IR data, are essential for characterization and quality control in synthetic workflows.

In the field of material science, methyl 6-bromo-2-methyl-5-{(2E)-3-phenylprop-2-en-1-yloxy}-1-benzofuran-3-carboxylate has potential applications in the development of organic semiconductors or luminescent materials. The conjugated system in its structure may contribute to interesting electronic properties, which are currently being explored in cutting-edge research. This aligns with the growing demand for advanced functional materials in electronics and optoelectronics.

Safety and handling of this compound are also topics of interest. While it is not classified as a hazardous material, proper laboratory practices should always be followed. Researchers often look for MSDS (Material Safety Data Sheets) or handling guidelines to ensure safe usage. The compound’s stability under various conditions (e.g., light, temperature) is another practical consideration for storage and transportation.

In summary, methyl 6-bromo-2-methyl-5-{(2E)-3-phenylprop-2-en-1-yloxy}-1-benzofuran-3-carboxylate (CAS No. 308295-63-8) is a multifaceted compound with significant potential in both pharmaceutical and material science research. Its unique structure and modifiable functional groups make it a valuable subject for ongoing studies, particularly in the context of green chemistry and SAR investigations. As research progresses, this compound may pave the way for innovative applications in diverse scientific fields.